Yttrium oxide

• IUPAC Name: oxygen(2-);yttrium(3+)
• InChI: InChI=1S/3O.2Y/q3*-2;2*+3
• InChI Key: RUDFQVOCFDJEEF-UHFFFAOYSA-N
• Canonical SMILES: [O-2].[O-2].[O-2].[Y+3].[Y+3]
• Molecular Formula: Y2O3, O3Y2
• DSSTOX Substance ID: DTXSID5051573
• Molecular Weight: 225.810 g/mol
• Physical Description: Dry Powder; Pellets or Large Crystals, White solid insoluble in water; [Sax]
• CAS No.: 1314-36-9, 11130-29-3

Description

Yttrium Oxide (Y₂O₃), or yttria, is a high-purity, white solid inorganic compound valued in research for its exceptional thermal stability with a melting point of 2425 °C , chemical resistance, and unique optical properties . Its primary research value lies in its versatility as a host material for rare-earth dopants and a stabilizer for advanced ceramics. In photonics and display technologies, this compound is a critical host lattice for europium (Eu³⁺) to create highly efficient red-emitting phosphors used in LEDs and display applications . Recent studies also explore its use in monoclinic phase nanophosphors, which can offer higher quantum yields and a red emission closer to the ideal chromaticity . For advanced ceramics, it is indispensable for stabilizing zirconia (YSZ) in high-strength, porcelain-free dental ceramics and other structural applications. In the field of materials science, this compound is used to produce yttrium iron garnets (YIG) for microwave filters and is a key precursor in the synthesis of high-temperature superconductors like YBa₂Cu₃O₇ . Its high melting point and chemical inertness also make it an excellent material for high-temperature coatings and corrosion-resistant layers . Furthermore, Yttria-based ceramics are prospective gain media for solid-state lasers, particularly when doped with ytterbium (Yb), enabling efficient continuous-wave and pulsed operation . Emerging research investigates its potential in biomedical applications as a nanomaterial with antimicrobial properties and in catalytic processes due to the high surface area of specific nanostructures like nanotubes . Our this compound is available in powder form with purities ranging from 99.9% to 99.9999%, and can be provided in various particle size distributions, including fine powders and nanoparticles, to meet specific experimental requirements . FOR RESEARCH USE ONLY (RUO). NOT FOR HUMAN OR PERSONAL USE.

Preparation Methods

Yttrium oxide can be synthesized through several methods, including:

Sol-Gel Method: This involves the hydrolysis and condensation of yttrium alkoxides or yttrium salts in a solution, followed by drying and calcination to obtain this compound nanoparticles.

Hydrothermal Method: This method involves the reaction of yttrium salts with a base under high temperature and pressure conditions to form this compound.

Precipitation Method: Yttrium salts are precipitated using a base, followed by filtration, washing, drying, and calcination to obtain this compound.

Combustion Method: This involves the combustion of yttrium salts with a fuel in the presence of an oxidizer to produce this compound.

Chemical Reactions Analysis

Yttrium oxide undergoes various chemical reactions, including:

Oxidation: Yttrium metal reacts with oxygen to form this compound (4Y + 3O₂ → 2Y₂O₃).

Reduction: This compound can be reduced by strong reducing agents at high temperatures to yield yttrium metal.

Reaction with Acids: This compound reacts with concentrated acids, such as hydrochloric acid, to form yttrium chloride (Y₂O₃ + 6HCl → 2YCl₃ + 3H₂O).

Scientific Research Applications

Electronics and Optoelectronics

Y₂O₃ is utilized in the fabrication of high-performance electronic components due to its high dielectric constant and insulating properties. It serves as a gate dielectric material in transistors and capacitors.

Phosphors in Display Technology

Y₂O₃ is a crucial component in phosphors used for cathode-ray tubes (CRTs) and LED displays. Its ability to emit light when excited by electrons makes it valuable in enhancing display quality.

High-Temperature Superconductors

Y₂O₃ is essential in the production of high-temperature superconductors, which are vital for applications such as MRI machines and particle accelerators. Its stability at elevated temperatures contributes to the efficiency of these superconductors .

Solid Oxide Fuel Cells (SOFCs)

In SOFCs, Y₂O₃ is used as a stabilizer for zirconia electrolytes, enhancing ionic conductivity and overall cell performance. This application plays a critical role in clean energy production .

Catalysts in Chemical Reactions

Y₂O₃ acts as a catalyst support in various chemical reactions, improving reaction rates and selectivity. Its catalytic properties are exploited in processes such as hydrocarbon cracking .

Biomedical Applications

Research indicates that Y₂O₃ nanoparticles possess significant potential in biomedical fields, including drug delivery and cancer therapy. Their biocompatibility and ability to generate reactive oxygen species (ROS) make them suitable for photodynamic therapy .

Optical Coatings

Due to its optical properties, Y₂O₃ is employed in optical coatings to enhance the performance of lenses and mirrors by increasing their durability and resistance to environmental factors .

Glass Manufacturing

Y₂O₃ improves the mechanical strength and thermal stability of glass products, making it valuable in specialty glasses used for optical fibers and camera lenses .

Additive in Metallurgy

In metallurgy, Y₂O₃ is used to refine grain structures in alloys, particularly nickel-based superalloys used in aerospace applications. It enhances strength and resistance to thermal degradation .

Case Study 1: Nuclear Technology

This compound's high-temperature stability makes it an ideal coating material for graphite components in nuclear reactors. Studies have shown that Y₂O₃ coatings significantly enhance the durability of reactor materials under extreme conditions .

Case Study 2: Multilayer Ceramic Capacitors

As a dopant in barium titanate substrates, Y₂O₃ reduces the Curie temperature, improving the performance of multilayer ceramic capacitors used in electronic devices. This application demonstrates Y₂O₃'s role in enhancing electronic reliability .

Case Study 3: Anticancer Activity

Recent research has explored the selective cytotoxic effects of Y₂O₃ nanoparticles against triple-negative breast cancer cells (MDA-MB-231). The study found that these nanoparticles induce oxidative stress leading to cancer cell apoptosis while exhibiting low toxicity toward normal cells .

Comparative Benefits of this compound Across Industries

Industry	Key Benefit	Application Example
Electronics	Improved display quality	Phosphors in TV and LED screens
Aerospace	Increased material durability	High-performance ceramics
Clean Energy	Efficient energy conversion	Solid Oxide Fuel Cells (SOFCs)
Optics	Enhanced optical performance	Coatings for lenses and mirrors
Healthcare	Accurate diagnostic tools	PET scans with Yttrium-90 radiotracers

Mechanism of Action

The mechanism of action of yttrium oxide, particularly in its nanoparticle form, involves the generation of reactive oxygen species (ROS) which cause damage to cell components and membranes. This oxidative stress leads to cell apoptosis, making this compound effective in antimicrobial and anticancer applications . Additionally, this compound’s high dielectric constant and thermal stability make it an excellent host material for rare-earth dopants, enhancing its luminescent properties .

Comparison with Similar Compounds

Physical and Thermal Properties

Property	Y₂O₃	Al₂O₃	ZrO₂	CeO₂
Melting Point (°C)	2430	2072	2715	2400
Thermal Conductivity	33 W/mK	30 W/mK	2–3 W/mK	10–12 W/mK
Crystal Structure	Cubic	Trigonal/Hexagonal	Monoclinic/Tetragonal	Fluorite (Cubic)
Thermal Stability	Stable up to melt	Phase transitions	Metastable phases	High oxygen mobility

Key Insights :

• Y₂O₃ outperforms Al₂O₃ and YAG in high-temperature stability, making it superior for molten metal crucibles .
• ZrO₂ has a higher melting point but lower thermal conductivity, limiting its use in thermal management .
• CeO₂’s oxygen storage capacity contrasts with Y₂O₃’s chemical inertness, favoring catalytic redox reactions .

Electrical and Optical Properties

• Y₂O₃ vs. SiO₂ : Y₂O₃ has a higher dielectric constant (κ ~ 14–16) than SiO₂ (κ ~ 3.9), making it a candidate for advanced gate dielectrics. Doping Y₂O₃ with Bi and Zn enhances its dielectric strength, surpassing single-doped systems .
• Yttrium Monoxide (YO): Unlike trivalent Y₂O₃, YO (Y²⁺) exhibits semiconducting behavior similar to EuO and YbO. It forms under ultralow oxygen partial pressures (~7.55 × 10⁻⁵ Pa) and high temperatures (623 K), a unique property absent in Al₂O₃ or ZrO₂ .
• Phosphor Hosts : Y₂O₃:Eu³⁺ has near-100% quantum efficiency, outperforming sulfide-based phosphors in stability and brightness .

Biological Activity

Yttrium oxide (Y₂O₃) is a rare earth metal oxide that has garnered significant attention in biomedical research due to its unique properties and potential applications. This article delves into the biological activity of this compound, particularly focusing on its cytotoxicity, genotoxicity, and potential therapeutic applications.

Overview of this compound

This compound is commonly used in various fields including materials science, catalysis, and biomedicine. Its nanoparticles (Y₂O₃-NPs) exhibit distinctive characteristics such as high surface area and reactivity, making them suitable for targeted applications in cancer therapy and imaging.

Cytotoxic Effects of this compound Nanoparticles

Recent studies have highlighted the selective cytotoxic effects of Y₂O₃-NPs against cancer cell lines while exhibiting low toxicity toward normal cells. For instance, a study assessed the impact of Y₂O₃-NPs on the MDA-MB-231 triple-negative breast cancer (TNBC) cell line:

• Cytotoxicity : The Y₂O₃-NPs demonstrated an IC₅₀ value of 74.4 µg/mL against MDA-MB-231 cells, indicating potent cytotoxic effects. In contrast, these nanoparticles showed minimal toxicity to normal retina REP1 and human dermal fibroblast HDF cell lines, with IC₅₀ values exceeding 100 µg/mL .
• Mechanisms of Action : The treatment led to increased reactive oxygen species (ROS) levels, DNA damage (as assessed by comet assay), and significant apoptosis induction in cancer cells. Specifically, there was an upregulation of pro-apoptotic genes CASP3 and CASP8 and downregulation of the anti-apoptotic gene BCL2 .

Genotoxicity and Oxidative Stress

The genotoxic potential of Y₂O₃-NPs has been investigated in various cell lines. A study involving human embryonic kidney cells (HEK293) revealed that exposure to Y₂O₃-NPs resulted in:

• Increased Oxidative Stress : The nanoparticles induced oxidative stress characterized by elevated superoxide levels and alterations in cellular viability dependent on both time and dosage .
• Cell Viability : The results indicated a time-dependent decrease in cell viability correlating with increased oxidative stress markers .

Antibacterial Activity

This compound nanoparticles also exhibit antibacterial properties. Research has shown that Y₂O₃-NPs possess moderate antibacterial activity against various bacterial strains:

• Inhibition Zones : Comparative studies indicated that Y₂O₃-NPs had smaller inhibition zones than standard antibiotics like tetracycline .
• Minimum Inhibitory Concentration (MIC) : Data suggested that while Y₂O₃-NPs are effective, they are less potent than certain antibiotic standards .

Gene Expression Modulation

Investigations into the gene expression profiles affected by Y₂O₃-NPs revealed significant changes in pathways related to apoptosis, oxidative stress response, and DNA repair mechanisms:

• Gene Expression Changes : In studies involving U87MG glioma and PC3 prostate cancer cell lines, exposure to Y₂O₃-NPs resulted in alterations in 46 genes in PC3 cells and 80 genes in U87MG cells associated with various biological pathways .

Summary of Research Findings

Study Focus	Findings
Cytotoxicity	IC₅₀ of 74.4 µg/mL against MDA-MB-231; low toxicity on normal cells .
Mechanism of Action	Induction of apoptosis via ROS generation; upregulation of CASP3/CASP8; downregulation of BCL2 .
Genotoxicity	Increased oxidative stress; decreased viability in HEK293 cells .
Antibacterial Activity	Moderate activity against bacteria; lower MIC compared to tetracycline .
Gene Expression	Significant changes in gene expression related to apoptosis and oxidative stress .

Q & A

Q. What synthesis methods are effective for producing high-purity yttrium oxide nanoparticles with controlled crystallite sizes?

• Methodological Answer : Y₂O₃ nanoparticles can be synthesized via thermal decomposition of precursors like yttrium citrate. Heating to 550°C under controlled atmospheres decomposes the precursor into Y₂O₃, with crystallite sizes reduced from ~54 nm to 4 nm, as confirmed by X-ray powder diffraction (XRDP) and Halder–Wagner analysis . Sol-gel methods or hydrothermal synthesis are alternatives, but thermal decomposition offers precise size control. For reproducibility, document heating rates, precursor purity (≥99.5% recommended ), and inert gas use to prevent contamination.

Q. Which characterization techniques are critical for confirming phase purity and crystallinity of Y₂O₃?

• Methodological Answer :

• XRD/XRDP : Identifies phase purity by matching peaks to reference data (e.g., PDF card 1-88-1040) and calculates crystallinity (67–72% in decomposed samples) .
• XPS : Detects surface composition shifts, such as carbonate formation (binding energy 157.9 eV vs. Y₂O₃ at 156.8 eV) .
• TEM : Measures crystallite size and morphology. Cross-validate with XRD-derived Halder–Wagner results .

Q. How does Y₂O₃ enhance thermal stability in high-temperature applications?

• Methodological Answer : Y₂O₃’s melting point (~2,430°C) and phase stability up to 2,200°C make it ideal for refractory coatings. In composites (e.g., Y₂O₃-SiC-Y₂SiO₥), synergistic effects reduce thermal degradation. For testing, use thermogravimetric analysis (TGA) under controlled atmospheres and compare to literature thresholds (e.g., 2,200°C in aerospace coatings ).

Advanced Research Questions

Q. How does ambient exposure affect Y₂O₃’s surface composition, and how can this be mitigated?

• Methodological Answer : Y₂O₃ readily forms carbonate layers (e.g., 36% conversion in air vs. 8% in O₂-annealed samples) . Mitigation strategies:

• Handling : Use gloveboxes or inert gas environments during synthesis and storage.
• Surface Passivation : Apply thin SiO₂ coatings or reduce surface porosity via high-temperature sintering (>1,000°C) .
• Characterization : Monitor carbonate peaks via XPS and FTIR pre/post experiments.

Q. What explains conflicting reports on Y₂O₃’s thermal stability in composite systems?

• Methodological Answer : Discrepancies arise from variations in:

• Composite Ratios : E.g., Y₂O₃-SiC-Y₂SiO₥ vs. Y₂O₃-SiC-YOF show differing stability thresholds .
• Testing Conditions : Oxidizing vs. inert atmospheres (e.g., CO₂ release above 550°C in TG analysis ).
• Resolution : Standardize testing protocols (e.g., ISO 17025) and replicate studies with controlled variables.

Q. How can dopants like Eu³⁺ or Zn²⁺ optimize Y₂O₃ for optical or catalytic applications?

• Methodological Answer :

• Eu³⁺ Doping : Enhances photoluminescence. Synthesize Y₁.₉₂Eu₀.₀₈O₃ via co-precipitation, ensuring uniform dopant distribution using EDTA chelation .
• Zn²⁺ Doping : Improves optical bandgap properties. Use yttrium acetate hydrate precursors and calcine at 800°C, monitoring via UV-Vis spectroscopy .
• Characterization : Employ XRD for lattice parameter shifts and EDS for dopant homogeneity.

Guidelines for Experimental Design

• Data Contradiction Analysis : Replicate studies using identical precursors (e.g., ≥99.99% Y(NO₃)₃·6H₂O ) and document environmental conditions (humidity, gas composition) .
• Ethical Data Management : Follow FAIR principles (Findable, Accessible, Interoperable, Reusable); store raw XRD/XPS data in repositories like Zenodo with DOI links .